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Compound of Interest

Compound Name: Ethyl 2-bromo-5-cyanobenzoate

CAS No.: 1261585-44-7

Cat. No.: B596762

Get Quote

Polysubstituted aromatic compounds are foundational scaffolds in medicinal chemistry and

materials science. Ethyl 2-bromo-5-cyanobenzoate is a versatile intermediate, offering

multiple reactive sites for the construction of complex molecular architectures. The strategic

placement of the bromo, cyano, and ethyl ester functionalities allows for sequential and site-

selective modifications, making it a valuable building block in the synthesis of novel therapeutic

agents and functional materials.[1][2] The bromo group serves as a handle for cross-coupling

reactions, the cyano group can be transformed into various nitrogen-containing heterocycles,

and the ester provides a site for amide bond formation or reduction.

Market Analysis and Procurement Strategy
A direct, off-the-shelf price for Ethyl 2-bromo-5-cyanobenzoate is not readily available from

major chemical suppliers, suggesting that it is primarily offered as a custom synthesis product.

However, a detailed cost analysis can be constructed by examining the price of its immediate

precursor, 2-Bromo-5-cyanobenzoic acid.

Factors Influencing Price
The price per gram of Ethyl 2-bromo-5-cyanobenzoate is dictated by several key factors:
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Purity: Higher purity grades (>98%) required for applications such as pharmaceutical

development will command a premium price.

Quantity: The price per gram typically decreases with larger order quantities.

Supplier: Custom synthesis services will have varying pricing structures based on their

overhead, expertise, and the scale of production.

Synthesis Route Complexity: The number of steps, yield, and cost of starting materials for

the custom synthesis will directly impact the final price.

Estimated Price Based on Precursor
The most direct synthetic route to Ethyl 2-bromo-5-cyanobenzoate is the esterification of 2-

Bromo-5-cyanobenzoic acid. Therefore, the price of this precursor is a primary driver of the

final cost. The table below provides a snapshot of the market price for 2-Bromo-5-

cyanobenzoic acid from a representative supplier.

Supplier CAS Number Quantity Price (USD) Price per Gram
(USD)

Biosynth 845616-12-8 0.5 g $377.60 $755.20

Biosynth 845616-12-8 5 g $1,180.00 $236.00

Note: Prices are subject to change and are provided for estimation purposes only.

Based on these precursor costs, a custom synthesis of Ethyl 2-bromo-5-cyanobenzoate
would likely fall in the range of $300 - $1000 per gram for research quantities, depending on

the factors listed above.

In-House Synthesis as a Cost-Effective Alternative
For laboratories with organic synthesis capabilities, producing Ethyl 2-bromo-5-
cyanobenzoate in-house can be a more economical option. The recommended synthetic

pathway involves a two-step process starting from 2-Amino-5-cyanobenzoic acid.

Synthetic Workflow
The overall workflow for the in-house synthesis is depicted in the following diagram:
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Step 1: Sandmeyer Reaction

Step 2: Fischer Esterification

2-Amino-5-cyanobenzoic acid

2-Bromo-5-cyanobenzoic acid

  t-BuONO, CuBr2, Acetonitrile

2-Bromo-5-cyanobenzoic acid

Ethyl 2-bromo-5-cyanobenzoate

  Ethanol, H2SO4 (cat.), Reflux

Synthesized/Purchased
Ethyl 2-bromo-5-cyanobenzoate

1H and 13C NMR Mass Spectrometry (MS) HPLC/UPLCFT-IR Spectroscopy

Structural Confirmation Purity Assessment (>98%)
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Ethyl 2-bromo-5-cyanobenzoate

Thiolation
(e.g., with NaSH)

Intermediate Thiol

Intramolecular Cyclization

Substituted Benzothiazole Scaffold

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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